![molecular formula C18H22O2 B1243549 1-(7-Hydroxy-2,6-dimethyl-1-naphthyl)-4-methyl-3-pentanone](/img/structure/B1243549.png)
1-(7-Hydroxy-2,6-dimethyl-1-naphthyl)-4-methyl-3-pentanone
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Overview
Description
1-(7-Hydroxy-2,6-dimethyl-1-naphthyl)-4-methyl-3-pentanone is a natural product found in Flueggea suffruticosa and Securinega suffruticosa with data available.
Scientific Research Applications
Anticancer Properties
1-(7-Hydroxy-2,6-dimethyl-1-naphthyl)-4-methyl-3-pentanone has shown potential in cancer research. It was isolated from the callus of Securinega suffruticosa and demonstrated cytotoxic activity against various human cancer cell lines, including A549, BEL 7402, BGC-823, HCT-8, and A2780 (Yuan et al., 2005).
Antibacterial Activity
In a study focusing on the antibacterial properties of certain compounds, 1-(7-Hydroxy-2,6-dimethyl-1-naphthyl)-4-methyl-3-pentanone emerged as a potential antibacterial agent against bacterial strains such as Staphylococcus aureus, Streptococcus species, and Bacillus subtilis. This was observed in the context of the endophytic fungus Botryosphaeria australis isolated from Avicennia marina (Bara et al., 2013).
Synthesis and Chemical Interactions
The compound's synthesis and interactions in various chemical processes have been studied. For instance, its formation was observed in the reaction of 4-hydroxy-4-methyl-2-pentanone with ethyl cyanoacetate, revealing insights into the mechanisms of cyclocondensation reactions (Fleisher et al., 2007). Additionally, research has explored its role in reactions like the synthesis of 3-pentanone from 1-propanol over specific catalysts, highlighting its relevance in catalytic processes (Kamimura et al., 2003).
properties
Product Name |
1-(7-Hydroxy-2,6-dimethyl-1-naphthyl)-4-methyl-3-pentanone |
---|---|
Molecular Formula |
C18H22O2 |
Molecular Weight |
270.4 g/mol |
IUPAC Name |
1-(7-hydroxy-2,6-dimethylnaphthalen-1-yl)-4-methylpentan-3-one |
InChI |
InChI=1S/C18H22O2/c1-11(2)17(19)8-7-15-12(3)5-6-14-9-13(4)18(20)10-16(14)15/h5-6,9-11,20H,7-8H2,1-4H3 |
InChI Key |
GWIKNMRFHCFVPY-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C2=C(C=C1)C=C(C(=C2)O)C)CCC(=O)C(C)C |
synonyms |
1-(7-hydroxy-2,6-dimethyl-1-naphthyl)-4-methyl-3-pentanone HDNMP cpd |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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